N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C12H16N2O4S/c1-18-11-8-9(13-19(2,16)17)5-6-10(11)14-7-3-4-12(14)15/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key: UGYTUOOUAXFNAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NS(=O)(=O)C)N2CCCC2=O
• Molecular Formula: C12H16N2O4S
• Molecular Weight: 284.33 g/mol

Description

N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)methanesulfonamide, also known as MMPS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMPS is a sulfonamide derivative that exhibits inhibitory effects on various enzymes, including matrix metalloproteinases (MMPs), which play a crucial role in the progression of various diseases.

Scientific Research Applications

Chemical Synthesis and Structural Insights

N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)methanesulfonamide is involved in various chemical synthesis processes, contributing to the understanding of chemical reactions and molecular structure. For instance, the rearrangement of threonine and serine-based sulfonamides has led to the formation of chiral pyrrolidin-3-ones, offering insights into reaction mechanisms and scope (Králová et al., 2019). Similarly, studies on methoxy(phenylthio)methane have revealed its ability to undergo electrophilic alkylation followed by nucleophilic allylation or propargylation, showcasing its versatility as a chemical synthon (Sato et al., 1987).

Analytical and Electrochemical Studies

Analytical techniques, such as voltammetry, have been applied to study compounds like Nimesulide, a structurally related sulfonamide, highlighting the electrochemical properties and potential for analytical applications in pharmaceuticals (Álvarez-Lueje et al., 1997).

Biological and Pharmacological Research

In the realm of pharmacology, the structural analogues of N-(3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl)methanesulfonamide, such as Nimesulide derivatives, have been synthesized and analyzed for their molecular structure and interactions, contributing to the development of pharmaceutical compounds (Dey et al., 2016).

Material Science and Supramolecular Chemistry

The compound's derivatives have also found applications in material science, where their structural properties and interactions are explored for the development of new materials. For example, the study of bis-(3,5-dimethyl-4-hydroxyphenyl)(aryl)methanes as precursors for three-state indicators showcases the potential in developing materials with specific optical properties (Sarma & Baruah, 2004).

Environmental and Catalytic Applications

Furthermore, the enzyme methane mono-oxygenase, which catalyzes the oxidation of methane, represents an example of how similar compounds are used in understanding and harnessing enzymatic processes for environmental and catalytic applications (Colby et al., 1977).